Cas no 1522778-81-9 (3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid)
3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid
- AKOS019573413
- 1522778-81-9
- EN300-1828182
-
- Inchi: 1S/C10H16N2O2/c1-4-12-8(5-6-11-12)10(2,3)7-9(13)14/h5-6H,4,7H2,1-3H3,(H,13,14)
- InChI Key: JEGUWZXQPFGLLB-UHFFFAOYSA-N
- SMILES: OC(CC(C)(C)C1=CC=NN1CC)=O
Computed Properties
- Exact Mass: 196.121177757g/mol
- Monoisotopic Mass: 196.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55.1Ų
3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1828182-0.05g |
3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid |
1522778-81-9 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1828182-0.1g |
3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid |
1522778-81-9 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1828182-0.25g |
3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid |
1522778-81-9 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1828182-0.5g |
3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid |
1522778-81-9 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1828182-1.0g |
3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid |
1522778-81-9 | 1g |
$1599.0 | 2023-06-01 | ||
| Enamine | EN300-1828182-2.5g |
3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid |
1522778-81-9 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1828182-5.0g |
3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid |
1522778-81-9 | 5g |
$4641.0 | 2023-06-01 | ||
| Enamine | EN300-1828182-10.0g |
3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid |
1522778-81-9 | 10g |
$6882.0 | 2023-06-01 | ||
| Enamine | EN300-1828182-1g |
3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid |
1522778-81-9 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1828182-5g |
3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid |
1522778-81-9 | 5g |
$2650.0 | 2023-09-19 |
3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid
3-(1-Ethyl-1H-Pyrazol-5-yl)-3-Methylbutanoic Acid: A Comprehensive Overview
3-(1-Ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid, with the CAS registry number 1522778-81-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities. The compound's structure features a pyrazole ring substituted with an ethyl group at position 1 and a methylbutanoic acid moiety at position 5, making it a unique member of the pyrazole family.
The synthesis of 3-(1-Ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid involves a series of well-established organic reactions. The core pyrazole ring is typically formed through the cyclization of an appropriate diamine derivative, followed by substitution reactions to introduce the ethyl and methylbutanoic acid groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels. These improvements have made the compound more accessible for research and potential commercial applications.
One of the most promising aspects of 3-(1-Ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid lies in its pharmacological properties. Studies have demonstrated that this compound exhibits potent anti-inflammatory activity, which could be harnessed in the development of novel therapeutic agents for conditions such as arthritis and inflammatory bowel disease. Additionally, its ability to modulate neuro-inflammatory pathways suggests potential applications in neurodegenerative disorders like Alzheimer's disease.
Recent research has also explored the role of 3-(1-Ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid in cancer biology. Preclinical studies indicate that this compound may inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways involved in tumor growth and metastasis. These findings have sparked interest in further investigations to evaluate its efficacy in vivo and assess its potential as an anticancer agent.
In terms of industrial applications, 3-(1-Ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid has shown promise as a precursor for more complex molecules with enhanced bioactivity. Its versatility as a building block allows chemists to modify its structure further, tailoring it to specific therapeutic needs. For instance, recent efforts have focused on incorporating this compound into drug delivery systems, enhancing its bioavailability and reducing side effects.
The environmental impact of synthesizing and using 3-(1-Ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid has also come under scrutiny. Researchers are actively exploring greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. These sustainable approaches align with global efforts to promote eco-friendly chemical practices while maintaining high standards of product quality.
In conclusion, 3-(1-Ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid, with its unique structural features and diverse biological activities, represents a valuable asset in contemporary chemical research. Its potential applications span across pharmaceuticals, agrochemicals, and materials science, making it a focal point for future studies. As ongoing research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a pivotal role in advancing innovative solutions across multiple industries.
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